Cas no 108887-44-1 (3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI))

3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI) structure
108887-44-1 structure
Product Name:3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI)
CAS No:108887-44-1
MF:C17H20O7
MW:336.336505889893
CID:98035
PubChem ID:73834167
Update Time:2025-04-18

3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI)
    • 13-O-Acetylcorianin
    • 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-...
    • 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylet
    • [ "" ]
    • AKOS040760935
    • CID 73834167
    • [(1R,2S,4R,5R,8S,9R,12S,13R,14R)-1-hydroxy-13-methyl-11-oxo-14-prop-1-en-2-yl-3,7,10-trioxapentacyclo[6.4.1.1^{9,12.0^{2,4.0^{5,13]tetradecan-5-yl] acetate
    • 108887-44-1
    • (1-hydroxy-13-methyl-11-oxo-14-prop-1-en-2-yl-3,7,10-trioxapentacyclo[6.4.1.19,12.02,4.05,13]tetradecan-5-yl) acetate
    • 1-hydroxy-13-methyl-11-oxo-14-(prop-1-en-2-yl)-3,7,10-trioxapentacyclo[6.4.1.1?,(1)(2).0(2),?.0?,(1)(3)]tetradecan-5-yl acetate
    • IEA88744
    • Inchi: 1S/C17H20O7/c1-6(2)8-9-14(19)22-10(8)11-15(4)16(5-21-11,24-7(3)18)12-13(23-12)17(9,15)20/h8-13,20H,1,5H2,2-4H3
    • InChI Key: GHRWKEZPHWVFKN-UHFFFAOYSA-N
    • SMILES: O1C2C1C1(C3C(=O)OC(C3C(=C)C)C3C1(C)C2(CO3)OC(C)=O)O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 336.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 703
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 94.6Ų

Experimental Properties

  • Color/Form: Solid
  • PSA: 52.54

3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI) Security Information

3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
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3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one,7b-(acetyloxy)octahydro-6a-hydroxy-7c-methyl-8-(1-methylethenyl)-, [2aS-(2aa,3a,6a,6aa,6bb,7ab,7ba,7ca,8S*)]- (9CI) Related Literature

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